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L  Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate and essential safety
and logistical information for the handling of MK-0557, a neuropeptide Y5 receptor antagonist.
The following procedures and recommendations are designed to minimize risk and ensure a

safe laboratory environment.

Key Safety Data at a Glance

A comprehensive understanding of the compound's properties is the first step in safe handling.
The following table summarizes key quantitative data for MK-0557.

Property Value Source
CAS Number 328232-95-7 [1][2][3]
Molecular Formula C22H19FN4Os3 [3114]
Molecular Weight 406.4 g/mol [3]
Appearance Crystalline solid [5]
Purity >98% [5]
Solubiliy DMSO (~3 mg/ml), DMF (~5 -
mg/ml)
Storage Temperature -20°C [5]
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Personal Protective Equipment (PPE)

Due to the hazardous nature of MK-0557, stringent adherence to PPE protocols is mandatory.
The following PPE should be worn at all times when handling the compound.[5]

Eye Protection: Wear tightly fitting safety goggles or a face shield to protect against
splashes.

e Hand Protection: Use chemical-impermeable gloves, such as nitrile gloves.

o Body Protection: A lab coat must be worn and fully buttoned. For larger quantities or when
there is a risk of significant exposure, consider disposable coveralls.

» Respiratory Protection: If working with the solid form where dust may be generated, or if
aerosols are possible, a respirator is required.

Experimental Protocols: Safe Handling and Disposal

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and ensuring the
safe use and disposal of MK-0557.

Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is correctly worn. Work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.

» Weighing: When weighing the solid compound, perform this task within a fume hood to avoid
inhalation of any dust particles.

e Dissolving: To prepare a stock solution, dissolve MK-0557 in an appropriate organic solvent
such as DMSO or DMF.[5] Purge the solvent with an inert gas before use.[5] For aqueous
solutions, first dissolve the compound in DMF and then dilute with the aqueous buffer.[5] It is
not recommended to store aqueous solutions for more than one day.[5]

e General Handling: Avoid all direct contact with the compound. Do not ingest, inhale, or allow
it to come into contact with eyes, skin, or clothing.[5] Wash hands thoroughly after handling.

[5]
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Spill and Emergency Procedures

e Minor Spills: In the event of a small spill, decontaminate the area with an appropriate
laboratory disinfectant. Absorb the spill with inert material and place it in a sealed container
for disposal.

o Major Spills: For larger spills, evacuate the area and prevent entry. Wear appropriate
respiratory protection and chemical-resistant clothing during cleanup.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Plan

All waste materials contaminated with MK-0557, including empty containers, unused
compound, and contaminated PPE, must be disposed of as hazardous waste. Follow all local,
state, and federal regulations for hazardous waste disposal.

Visualizing Safety: A Workflow for Handling MK-
0557

To further clarify the necessary precautions, the following diagram illustrates the logical
workflow for the safe handling of MK-0557.
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Caption: Workflow for the safe handling and emergency procedures for MK-0557.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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